Cas no 90293-79-1 (Hexacosanoic acid, hexadecyl ester)

• Product Name: Hexacosanoic acid, hexadecyl ester
• CAS No: 90293-79-1
• MF: C₄₂H₈₄O₂
• MW: 621.115174293518
• CID: 789828
• PubChem ID: 13908831
• Update Time: 2025-04-19

Hexacosanoic acid, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Hexacosanoic acid, hexadecyl ester
• hexadecyl hexacosanoate
• SCHEMBL3854965
• 90293-79-1
• WE(16:0/26:0)
• DTXSID10552343
• LMFA07010009

• Inchi： 1S/C42H84O2/c1-3-5-7-9-11-13-15-17-19-20-21-22-23-24-25-26-27-28-30-32-34-36-38-40-42(43)44-41-39-37-35-33-31-29-18-16-14-12-10-8-6-4-2/h3-41H2,1-2H3
• InChI Key： IIWLDEGUWUNAAK-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 620.64713192g/mol
• Monoisotopic Mass: 620.64713192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 44
• Rotatable Bond Count: 40
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters